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Compound of Interest

Compound Name: Fenthion oxon sulfone

Cat. No.: B133082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fenthion oxon sulfone, a significant metabolite of the organophosphate insecticide Fenthion,

presents a subject of critical interest in toxicology, environmental science, and drug

development due to its potent acetylcholinesterase (AChE) inhibitory activity. This document

provides an in-depth technical overview of Fenthion oxon sulfone, encompassing its chemical

and physical properties, a proposed synthesis pathway, detailed analytical methodologies for

its detection, and a thorough examination of its toxicological profile and mechanism of action.

This guide is intended to serve as a comprehensive resource for professionals engaged in

research and development activities related to organophosphate compounds and their

biological interactions.

Chemical and Physical Properties
Fenthion oxon sulfone, also known by its systematic name, Dimethyl 3-methyl-4-

(methylsulfonyl)phenyl phosphate, is a solid, white to pale yellow compound.[1] It is a key

metabolite of Fenthion, formed through oxidative desulfuration of the phosphorothioate group

to a phosphate (oxon) and oxidation of the thioether group to a sulfone. These metabolic

transformations significantly increase its toxicity compared to the parent compound.[2]

Table 1: Chemical and Physical Properties of Fenthion Oxon Sulfone
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Property Value Reference

CAS Number 14086-35-2 [1][3][4][5][6][7]

Molecular Formula C₁₀H₁₅O₆PS [1][3][4][6][7]

Molecular Weight 294.26 g/mol [1][3][4][7]

Appearance Solid, White to Pale Yellow [1]

Synonyms

Dimethyl 3-methyl-4-

(methylsulfonyl)phenyl

phosphate, Fenoxon sulfone

[1][4]

Purity (as a standard) ≥99% [1]

Storage Temperature 2-8°C [1]

Boiling Point
402.1°C at 760 mmHg

(Predicted)
[8]

Flash Point 197°C (Predicted) [8]

Density 1.308 g/cm³ (Predicted) [8]

Synthesis
A specific, detailed experimental protocol for the synthesis of Fenthion oxon sulfone is not

readily available in the public domain. However, based on the known metabolism of Fenthion

and general organophosphate synthesis methodologies, a plausible two-step synthesis is

proposed below.

2.1. Proposed Synthesis Pathway

The synthesis can be envisioned to proceed via two key steps:

Oxidation of 4-(methylthio)-m-cresol to 4-(methylsulfonyl)-m-cresol.

Phosphorylation of 4-(methylsulfonyl)-m-cresol with a suitable dimethyl phosphorylating

agent.
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Step 1: Oxidation

Step 2: Phosphorylation

4-(methylthio)-m-cresol 4-(methylsulfonyl)-m-cresolOxidationOxidizing Agent
(e.g., Oxone®)

4-(methylsulfonyl)-m-cresol Fenthion Oxon SulfonePhosphorylationDimethyl Phosphorochloridate
in the presence of a base
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Sample Homogenization

Acetonitrile Extraction

Addition of QuEChERS Salts

Centrifugation

d-SPE Cleanup

Acetonitrile Layer

Centrifugation

UHPLC-MS/MS Analysis

Supernatant
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Normal Synaptic Transmission Inhibition by Fenthion Oxon Sulfone

Acetylcholine (ACh) Release
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Cholinergic Signaling Pathway

Effect of Fenthion Oxon Sulfone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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